![molecular formula C11H18N4OS B6570476 2-ethyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide CAS No. 946222-18-0](/img/structure/B6570476.png)
2-ethyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide
Description
2-ethyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide (ETNBT) is a novel chemical compound synthesized from the combination of 2-ethyl-N-butanamide and 4-amino-5H-thiazolo[3,4-b]thiazin-3-yl. It is a member of the thiazinamide family, which is composed of compounds with a sulfur-containing heterocyclic ring. The synthesis of ETNBT has been studied extensively and its potential applications in scientific research have been explored.
Scientific Research Applications
Anticancer Applications
1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have shown promising results in the field of anticancer research . They have been found to inhibit the growth of cancer cells, making them potential candidates for the development of new anticancer drugs .
Antimicrobial Applications
These compounds have demonstrated significant antimicrobial activity . They have been used in the development of new antimicrobial agents, providing a potential solution to the growing problem of antibiotic resistance .
Analgesic and Anti-inflammatory Applications
1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have been found to possess analgesic and anti-inflammatory properties . This makes them useful in the treatment of conditions characterized by pain and inflammation .
Antioxidant Applications
These compounds have shown antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Antiviral Applications
1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have been found to have antiviral properties . They have the potential to be used in the development of new antiviral drugs .
Enzyme Inhibition
These compounds have been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . This makes them potential candidates for the development of new drugs targeting these enzymes .
Antitubercular Agents
1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have shown activity against Mycobacterium tuberculosis, the bacterium that causes tuberculosis . This suggests their potential use in the development of new antitubercular agents .
Applications in Drug Design and Discovery
The structure–activity relationship of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines is of profound importance in drug design, discovery, and development . In silico pharmacokinetic and molecular modeling studies have also been summarized .
properties
IUPAC Name |
N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-2-ethylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4OS/c1-3-8(4-2)9(16)12-10-13-14-11-15(10)6-5-7-17-11/h8H,3-7H2,1-2H3,(H,12,13,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKTRTRPIXIVMBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C2N1CCCS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-2-ethylbutanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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